ethyl 3-(benzo[d]thiazol-2-yl)-2-(5-nitrofuran-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-[(5-nitrofuran-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C22H18N4O6S2/c1-2-31-22(28)25-10-9-12-16(11-25)34-21(24-19(27)14-7-8-17(32-14)26(29)30)18(12)20-23-13-5-3-4-6-15(13)33-20/h3-8H,2,9-11H2,1H3,(H,24,27)
• InChI Key: FUNKZYBXXNTNGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(O5)[N+](=O)[O-]
• Molecular Formula: C22H18N4O6S2
• Molecular Weight: 498.5 g/mol
• CAS No.: 864927-36-6

Description

Ethyl 3-(benzo[d]thiazol-2-yl)-2-(5-nitrofuran-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C22H18N4O6S2 and its molecular weight is 498.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 3-(benzo[d]thiazol-2-yl)-2-(5-nitrofuran-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate and its derivatives have been the focus of synthetic chemistry research due to their complex heterocyclic structure and potential biological activities. For instance, the convenient synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo(4,5)Thiazolo-(3,2-a) Pyridine-4-Carboxylate derivatives through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives in ethanol/TEA solution at room temperature demonstrates the compound's versatility in chemical synthesis (Mohamed, 2014). Such research highlights the adaptability of this compound's core structure for further chemical modifications and its potential as a precursor for various synthetic targets.

Biological Activity and Applications

The exploration of novel compounds for their biological activities is a significant aspect of pharmaceutical chemistry. Research into Thiazole-aminopiperidine hybrid analogues, for example, has yielded compounds with promising activity against Mycobacterium tuberculosis, showcasing the therapeutic potential of derivatives of this compound. Among these, specific compounds exhibited significant inhibition of Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, with low cytotoxicity, highlighting their potential as novel antituberculosis agents (Jeankumar et al., 2013).

Antimicrobial and Antioxidant Properties

The synthesis of novel compounds and the evaluation of their antimicrobial and antioxidant activities remain a crucial area of study in the quest for new therapeutic agents. Research into new and desired compounds such as Ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives via one pot, three-component microwave-assisted synthesis highlights the ongoing efforts to develop compounds with enhanced biological activities. These studies not only contribute to the understanding of the compound's chemical behavior under various conditions but also evaluate its potential biological applications, particularly its antibacterial and antitubercular activities against Mycobacterium tuberculosis H37RV (Bhoi et al., 2016).